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Compound of Interest

Compound Name: Zirconyl chloride octahydrate

Cat. No.: B077467 Get Quote

Essential safety and logistical information for the proper handling and disposal of Zirconyl
chloride octahydrate, ensuring the protection of laboratory personnel and the environment.

Zirconyl chloride octahydrate (ZrOCl₂·8H₂O) is a corrosive solid that poses significant health

risks upon exposure.[1][2][3][4][5][6] Adherence to strict safety protocols is paramount to

mitigate the dangers of severe skin and eye damage, as well as respiratory tract irritation.[1][3]

[6][7] This guide provides comprehensive, step-by-step procedures for the safe handling,

storage, and disposal of this chemical, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
Zirconyl chloride octahydrate is classified as a corrosive material that can cause severe

chemical burns to the eyes, skin, and mucous membranes.[1][2][3][4][5][8][9] Inhalation of dust

can lead to respiratory tract burns, while ingestion can cause severe and permanent damage to

the digestive tract.[1] It is also hygroscopic, meaning it readily absorbs moisture from the air.[1]

To ensure personal safety, the following personal protective equipment (PPE) is mandatory

when handling Zirconyl chloride octahydrate:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1][4][10]

Protects against splashes and

dust, preventing severe eye

damage.[2][8][9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or chemical-resistant

apron.[1][3][5][6][10]

Prevents direct contact with

the skin, which can cause

severe burns.[2][8][9]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter is required if dust is

generated and engineering

controls are insufficient.[1][3][4]

Protects against the inhalation

of corrosive dust.[1][3]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimizing exposure risk and maintaining the

chemical's integrity.

Engineering Controls:

Always handle Zirconyl chloride octahydrate in a well-ventilated area.[7][10]

A certified chemical fume hood is the preferred environment for all manipulations that may

generate dust.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Handling Procedures:

Before use, carefully inspect the container for any damage.

Wear all required PPE before opening the container.

Avoid creating dust when handling the solid.[1][4][5][10] Use a scoop or spatula for transfers.
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Do not breathe in the dust.[1][3][6]

Avoid contact with skin, eyes, and clothing.[1][5]

After handling, wash hands thoroughly with soap and water.[2][4][10]

Storage:

Store in a cool, dry, and well-ventilated area.[2][4][9][10]

Keep the container tightly closed to prevent moisture absorption.[1][2][4][9][10]

Store in a designated corrosives cabinet, away from incompatible materials such as strong

oxidizing agents, acids, and bases.[1]

Exposure Limits
Occupational exposure limits for zirconium compounds are established to protect workers from

adverse health effects.

Organization Exposure Limit (as Zr)

ACGIH 5 mg/m³ TWA; 10 mg/m³ STEL[6]

NIOSH 5 mg/m³ TWA; 10 mg/m³ STEL

OSHA 5 mg/m³ TWA[6]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.
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Carefully sweep or vacuum the spilled solid, avoiding dust generation.[1]

Place the collected material into a suitable, labeled container for hazardous waste disposal.

[1][4][10]

Clean the spill area with a damp cloth, and decontaminate the area if necessary.

Do not allow the material to enter drains or waterways.[2][10]

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][5][8]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1][5]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][5][6]

Ingestion: Do NOT induce vomiting.[1][5][6][8] If the person is conscious, rinse their mouth

with water and give them a cup of water to drink. Seek immediate medical attention.[1][5]

Disposal Plan
Zirconyl chloride octahydrate and its containers are considered hazardous waste and must

be disposed of accordingly.

Waste Collection:

Collect all waste material, including contaminated PPE, in a designated, properly labeled,

and sealed container.

Disposal Procedure:

Dispose of the hazardous waste through a licensed and certified waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]
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Do not dispose of this chemical down the drain or in the regular trash.[2][3]

Operational Workflow
The following diagram outlines the standard operating procedure for the safe handling of

Zirconyl chloride octahydrate.

Safe Handling Workflow for Zirconyl Chloride Octahydrate
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Caption: Workflow for safe handling of Zirconyl chloride octahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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